Cas no 35421-00-2 ((5-Fluorofuran-2-yl)methanol)

• Product Name: (5-Fluorofuran-2-yl)methanol
• CAS No: 35421-00-2
• MF: C₅H₅FO₂
• MW: 116.090405225754
• CID: 4933772
• PubChem ID: 117779019
• Update Time: 2025-11-01

(5-Fluorofuran-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Fluorofuran-2-yl)methanol
• 2-Furanmethanol, 5-fluoro-
• 35421-00-2
• CS-0097124
• SCHEMBL16344834

• Inchi： 1S/C5H5FO2/c6-5-2-1-4(3-7)8-5/h1-2,7H,3H2
• InChI Key： ZCGCGFRKOWIYCF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CO)O1

Computed Properties

• Exact Mass: 116.02735756g/mol
• Monoisotopic Mass: 116.02735756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 33.4

Additional information on (5-Fluorofuran-2-yl)methanol

Exploring (5-Fluorofuran-2-yl)methanol (CAS No. 35421-00-2): Properties, Applications, and Market Insights

(5-Fluorofuran-2-yl)methanol, with the CAS number 35421-00-2, is a fluorinated furan derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its furan ring substituted with a fluorine atom and a hydroxymethyl group, exhibits unique chemical properties that make it valuable for various synthetic applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential as a building block in drug discovery and material science.

The molecular structure of (5-Fluorofuran-2-yl)methanol combines the aromaticity of the furan core with the reactivity of the hydroxymethyl functionality. This combination allows for diverse chemical transformations, making it a versatile intermediate in organic synthesis. The presence of the fluorine atom enhances the compound's stability and influences its electronic properties, which is particularly valuable in the design of bioactive molecules. Recent studies have highlighted its role in the development of novel pharmaceutical intermediates and specialty chemicals.

One of the most compelling applications of 35421-00-2 lies in the pharmaceutical industry. The compound serves as a key precursor in the synthesis of fluorinated heterocycles, which are increasingly important in modern drug design. Fluorinated compounds often exhibit improved metabolic stability and bioavailability, making them attractive candidates for drug development. Researchers are exploring its use in creating potential antiviral agents and central nervous system (CNS) therapeutics, aligning with current trends in addressing global health challenges.

In addition to pharmaceuticals, (5-Fluorofuran-2-yl)methanol finds applications in agrochemical research. The unique properties of fluorinated compounds often lead to enhanced pesticidal activity and environmental persistence. This has sparked interest in developing new crop protection agents using this chemical scaffold. The compound's ability to modify biological activity makes it valuable for creating next-generation agrochemicals with improved efficacy and reduced environmental impact.

The synthesis of CAS 35421-00-2 typically involves fluorination reactions of furan derivatives followed by functional group transformations. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to this important intermediate. Recent advancements in catalytic fluorination techniques have significantly improved the accessibility of this compound, addressing one of the key challenges in fluorinated compound synthesis.

Market analysis reveals growing demand for (5-Fluorofuran-2-yl)methanol across multiple industries. The global market for fluorinated building blocks is projected to expand significantly, driven by increasing pharmaceutical R&D and agrochemical innovation. Specialty chemical manufacturers are scaling up production to meet this demand, with particular focus on high-purity grades suitable for sensitive applications. Pricing trends indicate stable growth, reflecting the compound's established position in the fine chemicals sector.

Quality control and characterization of 35421-00-2 involve advanced analytical techniques. Standard specifications typically require HPLC purity exceeding 98%, with rigorous testing for residual solvents and impurities. Modern analytical methods such as LC-MS and NMR spectroscopy are essential for verifying the compound's identity and purity, particularly for pharmaceutical applications where stringent quality standards apply.

Storage and handling recommendations for (5-Fluorofuran-2-yl)methanol emphasize protection from moisture and light. The compound is generally stable under recommended conditions, but proper chemical storage practices should be followed to maintain its quality. Material safety data sheets provide detailed guidance on appropriate personal protective equipment and handling procedures to ensure safe laboratory practices.

Recent patent literature demonstrates growing intellectual property activity surrounding fluorofuran derivatives. Several applications describe novel synthetic methods and proprietary uses of CAS 35421-00-2 in drug discovery programs. This patent landscape reflects the compound's increasing importance in medicinal chemistry and suggests potential for future commercial developments based on this chemical scaffold.

Environmental considerations for (5-Fluorofuran-2-yl)methanol focus on its biodegradation profile and ecological impact. While fluorinated compounds often exhibit greater environmental persistence, ongoing research aims to develop more sustainable fluorination approaches and assess the environmental fate of such molecules. Regulatory compliance remains an important consideration for manufacturers and users of this compound.

The future outlook for 35421-00-2 appears promising, with expanding applications in life sciences and material innovation. As synthetic methodologies continue to advance and new biological activities are discovered, this fluorinated furan derivative is likely to maintain its position as an important chemical intermediate in multiple industries. Ongoing research may uncover additional applications in areas such as electronic materials or catalysis, further broadening its utility.

For researchers and industry professionals seeking high-quality (5-Fluorofuran-2-yl)methanol, several reputable suppliers offer this compound in various quantities and purity grades. When sourcing this material, it's essential to verify certificates of analysis and ensure compliance with relevant quality standards. The compound's growing importance in multiple sectors underscores the value of establishing reliable supply chains for this versatile chemical building block.